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Introduction:

Tritium, a radioactive isotope of hydrogen, is utilized in various fields, including nuclear energy,
radiolabeling of pharmaceuticals, and fusion research. Materials exposed to tritium can
become loaded with it, forming tritides. Over time, these materials will release tritium into the
environment, a process known as outgassing or offgassing.[1] The study of tritide outgassing
is crucial for several reasons:

o Safety: Understanding and quantifying tritium outgassing is essential for managing radiation
exposure to personnel and preventing environmental contamination.

o Materials Science: Characterizing the outgassing properties of different materials is vital for
selecting appropriate materials for use in tritium-handling facilities and for developing new
materials with low tritium retention and outgassing rates.[2]

o Waste Management: Accurate measurement of tritium outgassing is necessary for the
characterization and disposal of radioactive waste.[3][4]

e Drug Development: In pharmaceutical research, where tritium is used as a radiotracer,
understanding the stability of the tritiated label and any potential outgassing from the labeled
compound or its storage container is critical for accurate experimental results and safety.
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These application notes provide a detailed overview of the experimental setup and protocols
for studying tritide outgassing from various materials.

Core Concepts in Tritide Outgassing

Tritium can exist in two primary forms in the context of outgassing:
» Tritiated Hydrogen Gas (HT): Elemental tritium gas.
 Tritiated Water Vapor (HTO): Tritium that has exchanged with hydrogen in water molecules.

The chemical form of the outgassed tritium is a critical parameter to measure, as HTO is
significantly more hazardous than HT.[1] The outgassing rate is influenced by several factors,
including the material type, its surface condition, temperature, and the composition of the
surrounding atmosphere (e.g., humidity).[3][5]

Experimental Setup

A typical experimental setup for studying tritide outgassing consists of a sample chamber, a
gas handling system, a tritium trapping system, and a tritium detection system.

1. Sample Chamber: The sample chamber houses the material being tested. Key
considerations for the chamber include:

» Material: The chamber should be constructed from a material with low intrinsic outgassing
and low tritium permeability, such as stainless steel.

e Vacuum Compatibility: The chamber must be capable of achieving and maintaining a
vacuum to remove atmospheric gases and to facilitate the collection of outgassed species.

o Temperature Control: A heating system (e.g., heating tapes, furnace) and a temperature
controller are necessary to study the effect of temperature on outgassing.

e Gas Inlet/Outlet: Ports for introducing a purge gas and for connecting to the trapping and
detection systems are required.

2. Gas Handling System: This system manages the flow of gases into and out of the sample
chamber.
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3.

Purge Gas: A carrier gas (e.g., argon, dry air) is often used to sweep the outgassed tritium
from the sample chamber to the trapping system.[5] Mass flow controllers are used to
maintain a constant and known flow rate.

Vacuum System: A tritium-compatible vacuum pumping system is essential for evacuating
the chamber. All-metal scroll pumps are a suitable choice as they are oil-free and have
metallic wetted surfaces, ensuring compatibility with tritium.[6][7][8] For high vacuum
applications, turbomolecular pumps backed by tritium-compatible scroll pumps may be
necessary.

Tritium Trapping System: The trapping system is designed to capture the outgassed tritium

for subsequent quantification. A common approach involves a series of bubblers.[1][4]

4.

HTO Trap: The first set of bubblers typically contains de-mineralized water or a liquid
scintillation cocktail to trap HTO.[1]

Oxidizer: To measure HT, the gas stream is passed through a heated catalytic oxidizer (e.qg.,
a tube furnace containing a copper oxide or palladium catalyst) to convert HT to HTO.

HT Trap (as HTO): A second set of bubblers containing water or a scintillation cocktail is
placed after the oxidizer to trap the newly formed HTO.

Tritium Detection System: The amount of tritium captured in the trapping system is quantified

using a sensitive detection method.

Liquid Scintillation Counting (LSC): This is the most common and accurate technique for
measuring tritium in liquid samples.[9] An aliquot of the liquid from the bubblers is mixed with
a scintillation cocktail, and the resulting light flashes from beta decay are counted by a liquid
scintillation counter.[9][10]

Experimental Protocols

Protocol 1: Measurement of Total Tritide Outgassing Rate

This protocol describes the measurement of the combined HTO and HT outgassing rate from a

material sample.
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1. Sample Preparation: a. Cut a sample of the material to a known surface area and mass. b.
Clean the sample to remove any surface contaminants (e.g., degrease with a suitable solvent).
c. If the material is not already tritiated, it needs to be loaded with tritium. This can be done by
exposing the sample to tritium gas at a specific temperature and pressure for a defined period.
[51[11]

2. System Assembly and Leak Check: a. Assemble the experimental setup as shown in the
workflow diagram below. b. Perform a leak check of the entire system to ensure that no
atmospheric gases can enter and that no tritium can escape.

3. Outgassing Measurement: a. Place the prepared sample into the sample chamber. b.
Evacuate the chamber to a desired vacuum level. c. Heat the sample to the target temperature
for the experiment and allow it to stabilize. d. Start the flow of the purge gas at a constant,
known rate. e. The purge gas will carry the outgassed tritium through the trapping system. f.
Collect samples from the bubblers at regular time intervals (e.g., every hour).

4. Sample Analysis: a. For each collected sample, take a known volume (aliquot) from the
bubbler. b. Mix the aliquot with a liquid scintillation cocktail in a vial.[10] c. Place the vial in a
liquid scintillation counter and measure the tritium activity. d. The LSC will provide the activity in
Becquerels (Bq) or Curies (Ci).

5. Data Analysis: a. Calculate the outgassing rate for each time interval using the following
formula: Outgassing Rate (Bg/m?/s) = (Activity in Bubbler (Bq)) / (Surface Area of Sample (m?))
/ (Collection Time (s)) b. Plot the outgassing rate as a function of time.

Data Presentation

The quantitative data from outgassing experiments should be summarized in tables for clear
comparison.

Table 1: Tritide Outgassing Rates for Various Materials
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HTO HT Total
Material Temperat Purge Outgassi Outgassi Outgassi Referenc
ateria
ure (°C) Gas ng Rate ng Rate ng Rate e
(Bg/m?/s) (Bqlm?ls) (Bqlm?ls)
Stainless )
22 Dry Air 50x10-> 1.2x10¢ 512x10-5 [5]
Steel 316
Stainless ) 2.185 x
100 Dry Air 2.1x10* 8.5x 10-° [5]
Steel 316 104
Copper 22 Ambient Air  1.5x 10> - 1.5x10°> [4]
Tungsten 50 Argon 3.2x10°° - 3.2x10°° [5]
Beryllium 50 Argon 7.8x 1077 - 7.8x 1077 [5]

Note: The values presented are illustrative and may not represent all experimental conditions.

Researchers should consult the original references for detailed information.

Mandatory Visualizations
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Caption: Experimental workflow for measuring tritide outgassing.
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Caption: Logical relationships in a tritide outgassing experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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